![molecular formula C27H32Cl2FN3O B8510652 1-Piperidineacetamide,4-[(4-fluorophenyl)methyl]-n-[4-[(phenylmethyl)amino]phenyl]-,dihydrochloride](/img/structure/B8510652.png)
1-Piperidineacetamide,4-[(4-fluorophenyl)methyl]-n-[4-[(phenylmethyl)amino]phenyl]-,dihydrochloride
Cat. No. B8510652
M. Wt: 504.5 g/mol
InChI Key: YXMSTCFYMONTJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07435744B2
Procedure details
The title compound is prepared from N-(4-aminophenyl)-2-[4-(4-fluoro-benzyl)-piperidin-1-yl]-acetamide dihydrochloride (Example 181) and benzaldehyde according to the method described in Example 177. Melting Point: 84-106° C. (dec.) (diethylether-ethyl acetate)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diethylether ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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[ClH:1].Cl.[NH2:3][C:4]1[CH:9]=[CH:8][C:7]([NH:10][C:11](=[O:27])[CH2:12][N:13]2[CH2:18][CH2:17][CH:16]([CH2:19][C:20]3[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=3)[CH2:15][CH2:14]2)=[CH:6][CH:5]=1.[CH:28](=O)[C:29]1[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=1>C(OCC)C.C(OCC)(=O)C>[ClH:1].[ClH:1].[CH2:28]([NH:3][C:4]1[CH:9]=[CH:8][C:7]([NH:10][C:11](=[O:27])[CH2:12][N:13]2[CH2:14][CH2:15][CH:16]([CH2:19][C:20]3[CH:21]=[CH:22][C:23]([F:26])=[CH:24][CH:25]=3)[CH2:17][CH2:18]2)=[CH:6][CH:5]=1)[C:29]1[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=1 |f:0.1.2,4.5,6.7.8|
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Inputs
Step One
|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.NC1=CC=C(C=C1)NC(CN1CCC(CC1)CC1=CC=C(C=C1)F)=O
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(C1=CC=CC=C1)=O
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Step Two
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Name
|
diethylether ethyl acetate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)OCC.C(C)(=O)OCC
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
Cl.Cl.C(C1=CC=CC=C1)NC1=CC=C(C=C1)NC(CN1CCC(CC1)CC1=CC=C(C=C1)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
